Cas no 3679-94-5 (2-(4-Hydroxybenzoyl)hydrazinecarboximidamide)

• Product Name: 2-(4-Hydroxybenzoyl)hydrazinecarboximidamide
• CAS No: 3679-94-5
• MF: C₈H₁₀N₄O₂
• MW: 194.19060087204
• MDL: MFCD19103660
• CID: 4713586
• Update Time: 2025-06-07

2-(4-Hydroxybenzoyl)hydrazinecarboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Hydroxybenzoyl)hydrazinecarboximidamide
• [(4-hydroxyphenyl)formohydrazido]methanimidamide
• AHO100105
• FCH1053175
• T4901
• benzoic acid, 4-hydroxy-, 2-(aminoiminomethyl)hydrazide

• MDL： MFCD19103660
• Inchi： 1S/C8H10N4O2/c9-8(10)12-11-7(14)5-1-3-6(13)4-2-5/h1-4,13H,(H,11,14)(H4,9,10,12)
• InChI Key： DQXMNIQMZGLUSR-UHFFFAOYSA-N
• SMILES： OC1C=CC(C(N/N=C(\N)/N)=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Topological Polar Surface Area: 114

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 2-(4-Hydroxybenzoyl)hydrazinecarboximidamide

2-(4-Hydroxybenzoyl)hydrazinecarboximidamide: A Comprehensive Overview

The compound with CAS No 3679-94-5, known as 2-(4-Hydroxybenzoyl)hydrazinecarboximidamide, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. Recent studies have highlighted its role in drug discovery, material science, and as a precursor for advanced chemical synthesis.

2-(4-Hydroxybenzoyl)hydrazinecarboximidamide is characterized by its complex structure, which includes a hydrazine group attached to a benzoyl moiety. The presence of the hydroxyl group on the benzene ring introduces additional functional diversity, making this compound versatile for various chemical reactions. Researchers have explored its ability to act as a building block in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anti-cancer agents.

Recent advancements in computational chemistry have enabled scientists to predict the pharmacokinetic properties of 2-(4-Hydroxybenzoyl)hydrazinecarboximidamide with greater accuracy. These studies suggest that the compound exhibits favorable solubility and bioavailability profiles, making it a promising candidate for pharmaceutical applications. Furthermore, its ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and sensor technology.

In the realm of material science, 2-(4-Hydroxybenzoyl)hydrazinecarboximidamide has been investigated for its potential as a precursor in the synthesis of advanced polymers and hybrid materials. Its unique electronic properties make it suitable for applications in organic electronics, such as in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent experiments have demonstrated that derivatives of this compound can exhibit enhanced electrical conductivity when incorporated into polymer matrices.

The synthesis of 2-(4-Hydroxybenzoyl)hydrazinecarboximidamide involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized these conditions to achieve high yields and purity levels, ensuring that the compound is readily available for large-scale applications. The use of green chemistry principles in its synthesis has also been explored, contributing to sustainable chemical practices.

Despite its numerous advantages, the commercialization of 2-(4-Hydroxybenzoyl)hydrazinecarboximidamide faces challenges related to cost-effectiveness and scalability. However, ongoing research aims to address these issues by developing more efficient synthetic routes and exploring alternative feedstocks. The integration of artificial intelligence (AI) into chemical synthesis has further accelerated progress in this area, enabling the discovery of novel pathways for compound production.

In conclusion, 2-(4-Hydroxybenzoyl)hydrazinecarboximidamide stands out as a versatile and promising molecule with diverse applications across multiple disciplines. Its structural complexity and functional diversity make it an invaluable tool for researchers striving to push the boundaries of modern chemistry. As advancements in technology continue to unfold, this compound is expected to play an even more pivotal role in shaping future innovations.